Cas no 910297-66-4 (2-Chloro-N-2-chloro-6-(hydroxymethyl)phenyl-acetamide)

• Product Name: 2-Chloro-N-2-chloro-6-(hydroxymethyl)phenyl-acetamide
• CAS No: 910297-66-4
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 1062202
• PubChem ID: 25022843
• Update Time: 2025-08-03

2-Chloro-N-2-chloro-6-(hydroxymethyl)phenyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-chloro-6-(hydroxymethyl)phenyl]-acetamide
• 910297-66-4
• SCHEMBL4473255
• GLAPCANLSPZNJU-UHFFFAOYSA-N
• 2-chloro-N-(2-chloro-6-(hydroxymethyl)phenyl)acetamide
• 2-chloro-N-[2-chloro-6-(hydroxymethyl)phenyl]acetamide
• starbld0005782
• DB-260945
• 2-Chloro-N-2-chloro-6-(hydroxymethyl)phenyl-acetamide

• Inchi： 1S/C9H9Cl2NO2/c10-4-8(14)12-9-6(5-13)2-1-3-7(9)11/h1-3,13H,4-5H2,(H,12,14)
• InChI Key： GLAPCANLSPZNJU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CO)=C1NC(CCl)=O

Computed Properties

• Exact Mass: 233.00100
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Solubility: Dichloromethane, Ethyl Acetate, Methanol
• PSA: 49.33000
• LogP: 2.08260

2-Chloro-N-2-chloro-6-(hydroxymethyl)phenyl-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-2-chloro-6-(hydroxymethyl)phenyl-acetamide

2-Chloro-N-(2-chloro-6-(hydroxymethyl)phenyl)acetamide

2-Chloro-N-(2-chloro-6-(hydroxymethyl)phenyl)acetamide, also known by its CAS number 910297-66-4, is a chemical compound with a complex structure that has garnered attention in both academic and industrial research. This compound belongs to the class of acetamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a chlorine atom at the 2-position of the phenyl ring, a hydroxymethyl group at the 6-position, and an acetamide functional group attached to the nitrogen atom. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of 2-Chloro-N-(2-chloro-6-(hydroxymethyl)phenyl)acetamide typically involves multi-step organic reactions, including nucleophilic substitution, acylation, and possibly protection/deprotection steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance efficiency and reduce environmental impact. These advancements highlight the compound's importance in modern chemical research.

One of the most promising applications of 910297-66-4 lies in its potential as a building block for drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role in medicinal chemistry. For instance, the chlorine substituents can act as bioisosteres, potentially influencing pharmacokinetic properties such as absorption and metabolism. Additionally, the hydroxymethyl group introduces hydrophilicity, which may improve solubility and bioavailability.

Recent studies have also investigated the biological activity of 2-Chloro-N-(2-chloro-6-(hydroxymethyl)phenyl)acetamide. In vitro assays have demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against mammalian cell lines, which is a favorable attribute for drug candidates.

In terms of physical properties, 910297-66-4 is characterized by a melting point of approximately 155°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

The structural versatility of 2-Chloro-N-(2-chloro-6-(hydroxymethyl)phenyl)acetamide has also led to its exploration in materials science applications. For example, researchers have examined its ability to form self-assembled monolayers on various substrates, which could be relevant for surface modification and nanotechnology applications. The compound's ability to participate in hydrogen bonding interactions due to its hydroxymethyl group plays a crucial role in these applications.

From an environmental standpoint, understanding the degradation pathways of 910297-66-4 is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic cleavage of the acetamide bond. This process results in the formation of less complex intermediates that are more readily biodegradable. Such findings are critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-Chloro-N-(2-chloro-6-(hydroxymethyl)phenyl)acetamide (CAS No: 910297-66-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure lends itself to diverse applications in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.